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Compound of Interest

Compound Name:
2,2,2-Trifluoroacetaldehyde

hydrate

Cat. No.: B041086 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,2,2-
Trifluoroacetaldehyde hydrate, ensuring the safety of laboratory personnel and compliance

with regulations. The following procedures are designed for researchers, scientists, and drug

development professionals.

Essential Safety Information
2,2,2-Trifluoroacetaldehyde hydrate is a hazardous chemical that requires careful handling

and disposal. Below is a summary of its key properties and hazards.
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Property Value

Molecular Formula C₂H₃F₃O₂[1]

Molecular Weight 116.04 g/mol [1]

Appearance Colorless liquid[2]

Melting Point -45 °C / -49 °F[2]

GHS Hazard Statements

Highly flammable liquid and vapor.[1][3] Harmful

if swallowed.[1][3] Causes skin irritation.[1][3]

May cause an allergic skin reaction.[1][3]

Causes serious eye irritation/damage.[1][3]

Harmful if inhaled. May cause respiratory

irritation.[3] Harmful to aquatic life with long

lasting effects.

Signal Word Danger[1][2]

Proper Disposal Procedures
The disposal of 2,2,2-Trifluoroacetaldehyde hydrate must be handled as hazardous waste in

accordance with all local, state, and federal regulations.[4] Do not dispose of this chemical

down the drain or in regular trash.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical for disposal,

ensure you are wearing appropriate PPE:

Eye Protection: Tightly fitting safety goggles and a face shield.[2]

Hand Protection: Inspect chemical-resistant gloves before use. Use proper glove removal

technique to avoid skin contact.

Body Protection: A lab coat or long-sleeved clothing.[2]

Respiratory Protection: Work under a chemical fume hood to avoid inhaling vapors.[2]

Step 2: Waste Collection
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Collect all waste containing 2,2,2-Trifluoroacetaldehyde hydrate, including any

contaminated materials and excess reagents, into a designated and compatible waste

container.[5]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name: "2,2,2-Trifluoroacetaldehyde hydrate".

Keep the container tightly closed and store it in a well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[2][3][6]

Do not mix with incompatible waste streams, such as strong oxidizing agents, bases, or

metals.[2]

Step 3: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste management company to arrange for pickup and disposal.[5]

Provide the waste management company with the Safety Data Sheet (SDS) for 2,2,2-
Trifluoroacetaldehyde hydrate.

Follow all institutional guidelines for hazardous waste disposal.[5]

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

For a Small Spill (within a chemical fume hood):

Alert personnel in the immediate area.[5]

Ensure the area is well-ventilated.[5]

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as

vermiculite, sand, or dry earth.[2][5]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for hazardous waste disposal.[2][5]
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Clean the spill area with an appropriate solvent and dispose of the cleaning materials as

hazardous waste.[5]

For a Large Spill (outside of a fume hood or beyond the capacity of lab personnel to safely

clean):

Evacuate the immediate area.[5]

Alert your institution's emergency response team.[5]

If it is safe to do so, close the doors to the affected area to contain vapors.[5]

Provide the emergency response team with the SDS for the spilled material.[5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2,2,2-
Trifluoroacetaldehyde hydrate.
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Start: Have 2,2,2-Trifluoroacetaldehyde
Hydrate Waste

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Is there a spill?

Small Spill:
Absorb with inert material,
collect as hazardous waste

Yes, Small

Large Spill:
Evacuate and call

emergency response

Yes, Large

Step 3: Store Container in a
Well-Ventilated Area Away

from Ignition Sources

No

End: Waste Disposed of
Safely and Compliantly

Step 4: Contact EHS or Certified
Waste Management for Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2,2,2-Trifluoroacetaldehyde Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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